Cas no 404-07-9 (3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol)

• Product name: 3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol
• CAS No: 404-07-9
• MF: C₇H₁₄F₃NO₃
• MW: 217.186172962189
• CID: 2826209
• PubChem ID: 6424971

3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol
• 404-07-9
• SCHEMBL22645618
• DTXSID80423733
• AKOS013214815
• starbld0035003
• 2,2'-((3,3,3-Trifluoro-2-hydroxypropyl)azanediyl)bis(ethan-1-ol)
• 2-Hydroxy-3,3,3-trifluoro-N,N-bis(2-hydroxyethyl)propylamine
• F6545-5968
• 2-Propanol, 3-[bis(2-hydroxyethyl)amino]-1,1,1-trifluoro-

• Inchi： InChI=1S/C7H14F3NO3/c8-7(9,10)6(14)5-11(1-3-12)2-4-13/h6,12-14H,1-5H2
• InChI Key： ZDAYXNBIGYQICZ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 217.09257779Da
• Monoisotopic Mass: 217.09257779Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.9Ų

Additional information on 3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol

Professional Introduction to 3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol (CAS No. 404-07-9)

3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 404-07-9, is a fluorinated alcohol derivative with a unique structure that makes it particularly useful in various applications. The presence of multiple functional groups, including hydroxyethyl and trifluoropropyl moieties, contributes to its versatility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol consists of a central trifluoropropan-2-ol backbone, which is symmetrically substituted with two hydroxyethyl amine groups. This configuration imparts both hydrophilic and lipophilic properties to the molecule, enhancing its solubility in a wide range of solvents. Such characteristics are particularly advantageous in pharmaceutical formulations where bioavailability and stability are critical factors.

In recent years, the compound has been explored for its potential applications in the development of novel therapeutic agents. Its unique structural features make it a promising candidate for use in drug design, particularly in the synthesis of bioactive molecules that require specific stereochemical arrangements. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, which are essential properties for effective drug candidates.

One of the most intriguing aspects of 3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop new pathways for constructing fluorinated heterocycles, which are prevalent in many modern pharmaceuticals. The compound's ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling the creation of structurally diverse libraries for high-throughput screening.

Recent studies have also highlighted the compound's potential in materials science. The combination of fluorine atoms and hydroxyl groups provides a balance between thermal stability and chemical reactivity, making it suitable for applications in polymer chemistry and coatings. For instance, researchers have investigated its use as an additive to improve the performance of polymeric materials under extreme conditions.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of 3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol. By modifying its structure through various chemical transformations, scientists have been able to generate compounds with enhanced pharmacological properties. These derivatives have shown promise in preclinical studies as candidates for treating a variety of diseases, including inflammatory disorders and infectious diseases.

The synthesis of 3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the reaction of trifluoroacetic acid esters with appropriate alkylating agents followed by hydrolysis and functional group transformations. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

The safety profile of 3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol has been thoroughly evaluated through toxicological studies. The compound exhibits moderate toxicity at high concentrations but is generally well-tolerated when used under controlled conditions. Its low volatility and water solubility further contribute to its safety profile, making it suitable for use in both laboratory and industrial settings.

In conclusion, 3-bis(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol (CAS No. 404-07-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced material formulations. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to grow even further.